Cas no 1262018-15-4 (3-Fluoro-2-iodocinnamic acid)

• Product Name: 3-Fluoro-2-iodocinnamic acid
• CAS No: 1262018-15-4
• MF: C₉H₆FIO₂
• MW: 292.045618534088
• CID: 4796036
• Update Time: 2025-05-21

3-Fluoro-2-iodocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-iodocinnamic acid

• Inchi： 1S/C9H6FIO2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-5H,(H,12,13)/b5-4+
• InChI Key： QMKVMJWUVLIJKD-SNAWJCMRSA-N
• SMILES： IC1C(=CC=CC=1/C=C/C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 3-Fluoro-2-iodocinnamic acid

3-Fluoro-2-iodocinnamic Acid (CAS No. 1262018-15-4): A Comprehensive Overview

3-Fluoro-2-iodocinnamic acid (CAS No. 1262018-15-4) is a versatile compound with significant potential in various scientific and pharmaceutical applications. This article delves into the chemical structure, synthesis, properties, and recent research advancements of this compound, providing a comprehensive understanding of its significance in the field of chemistry and medicinal research.

Chemical Structure and Synthesis

3-Fluoro-2-iodocinnamic acid is a substituted cinnamic acid derivative characterized by the presence of a fluoro group at the 3-position and an iodine atom at the 2-position on the benzene ring. The chemical formula of this compound is C₉H₆FIO₂. The synthesis of 3-fluoro-2-iodocinnamic acid typically involves a multi-step process, starting with the formation of a suitable intermediate, such as 3-fluorocinnamic acid, followed by iodination at the 2-position. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound.

Physical and Chemical Properties

3-Fluoro-2-iodocinnamic acid exhibits several unique physical and chemical properties that make it an attractive candidate for various applications. It is a white crystalline solid with a melting point ranging from 175 to 177°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The presence of the fluoro and iodine substituents imparts significant electronic effects, influencing the reactivity and stability of the molecule.

Spectroscopic Analysis

The spectroscopic analysis of 3-fluoro-2-iodocinnamic acid provides valuable insights into its molecular structure. Infrared (IR) spectroscopy reveals characteristic peaks corresponding to the C=O stretch (around 1680 cm^-1) and C-I stretch (around 240 cm^-1). Nuclear magnetic resonance (NMR) spectroscopy further confirms the presence of the fluoro and iodine substituents, with distinct signals observed in both ¹H-NMR and ¹⁹F-NMR spectra. These spectroscopic data are crucial for the identification and characterization of this compound in various analytical contexts.

Biological Activity and Applications

3-Fluoro-2-iodocinnamic acid has garnered considerable attention due to its potential biological activities. Recent studies have demonstrated its efficacy as an inhibitor of specific enzymes involved in various physiological processes. For instance, it has been shown to inhibit tyrosinase, an enzyme responsible for melanin synthesis, making it a promising candidate for skin whitening agents in cosmetic formulations.

In addition to its cosmetic applications, 3-fluoro-2-iodocinnamic acid has been investigated for its anti-inflammatory properties. Research has indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential therapeutic applications in treating inflammatory diseases such as arthritis and dermatitis.

Clinical Trials and Safety Profiles

The safety profile of 3-fluoro-2-iodocinnamic acid is an important consideration for its potential use in pharmaceuticals. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

Ongoing clinical trials are exploring the use of 3-fluoro-2-iodocinnamic acid in treating various conditions. Preliminary results from phase I trials have been promising, demonstrating good tolerability and pharmacokinetic properties. These trials are crucial for advancing our understanding of this compound's therapeutic potential and guiding future drug development efforts.

Sustainability and Environmental Impact

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Efforts are being made to develop sustainable methods for the synthesis of 3-fluoro-2-iodocinnamic acid, focusing on reducing waste generation and minimizing the use of hazardous reagents. Green chemistry principles are being applied to optimize synthetic routes, ensuring that these processes are both efficient and environmentally friendly.

In conclusion, 3-fluoro-2-iodocinnamic acid (CAS No. 1262018-15-4) is a multifaceted compound with significant potential in various scientific and pharmaceutical applications. Its unique chemical structure, coupled with its biological activities, makes it an exciting area of research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing our understanding of chemical biology and medicinal chemistry.